Cas no 865305-37-9 (Phenol, 4-methoxy-2-(1-methylethyl)-5-nitro-)

• Product Name: Phenol, 4-methoxy-2-(1-methylethyl)-5-nitro-
• CAS No: 865305-37-9
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 4257092
• PubChem ID: 59598694
• Update Time: 2025-05-22

Phenol, 4-methoxy-2-(1-methylethyl)-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-methoxy-2-(1-methylethyl)-5-nitro-
• 865305-37-9
• SCHEMBL1493852
• DB-118042

• Inchi： 1S/C10H13NO4/c1-6(2)7-4-10(15-3)8(11(13)14)5-9(7)12/h4-6,12H,1-3H3
• InChI Key： HUUDXEIHFALCFY-UHFFFAOYSA-N
• SMILES： C1(O)=CC([N+]([O-])=O)=C(OC)C=C1C(C)C

Computed Properties

• Exact Mass: 211.08445790Da
• Monoisotopic Mass: 211.08445790Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75.3Ų

Additional information on Phenol, 4-methoxy-2-(1-methylethyl)-5-nitro-

Phenol, 4-Methoxy-2-(1-Methylethyl)-5-Nitro - A Comprehensive Overview

Phenol, 4-Methoxy-2-(1-Methylethyl)-5-Nitro, also known by its CAS No. 865305-37-9, is a highly specialized organic compound with significant applications in various fields. This compound is a derivative of phenol, characterized by the presence of three substituents: a methoxy group at the 4-position, an isopropyl group at the 2-position, and a nitro group at the 5-position. The combination of these functional groups imparts unique chemical and physical properties to the molecule, making it a subject of interest in both academic research and industrial applications.

The synthesis of Phenol, 4-Methoxy-2-(1-Methylethyl)-5-Nitro involves a series of well-defined chemical reactions. The starting material is typically phenol, which undergoes nitration to introduce the nitro group at the desired position. Subsequent methylation and alkylation steps are employed to attach the methoxy and isopropyl groups, respectively. Recent advancements in catalytic systems and reaction conditions have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

One of the most notable applications of Phenol, 4-Methoxy-2-(1-Methylethyl)-5-Nitro is in the field of materials science. The compound serves as a precursor for the synthesis of advanced polymers and composites. Its ability to undergo polymerization under specific conditions has led to its use in developing high-performance materials with enhanced mechanical and thermal properties. For instance, researchers have recently reported the successful incorporation of this compound into polyurethane matrices, resulting in materials with improved durability and resistance to environmental factors.

In the pharmaceutical industry, Phenol, 4-Methoxy-2-(1-Methylethyl)-5-Nitro has shown potential as an intermediate in drug synthesis. The nitro group acts as a reactive site for further functionalization, enabling the creation of bioactive molecules with specific therapeutic effects. Recent studies have explored its role in anti-inflammatory and anti-cancer drug development, where its structural features contribute to enhanced bioavailability and target specificity.

The electronic properties of Phenol, 4-Methoxy-2-(1-Methylethyl)-5-Nitro make it an attractive candidate for use in organic electronics. Its conjugated system allows for efficient charge transport, which is crucial for applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have demonstrated that incorporating this compound into OLED structures can significantly improve device efficiency and stability under operational conditions.

From an environmental perspective, understanding the degradation pathways of Phenol, 4-Methoxy-2-(1-Methylethyl)-5-Nitro is essential for assessing its ecological impact. Recent studies have focused on microbial degradation mechanisms, revealing that certain bacterial strains can metabolize this compound under anaerobic conditions. These findings contribute to developing bioremediation strategies for industrial effluents containing such compounds.

In conclusion, Phenol, 4-Methoxy-2-(1-Methylethyl)-5-Nitro (CAS No. 865305-37-9) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as a building block for advanced materials, pharmaceuticals, and electronic devices. Ongoing research continues to uncover new avenues for its utilization while addressing environmental concerns associated with its production and disposal.